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Compound of Interest

Compound Name:
1,2-Dihydroacenaphthylene-5-

carbaldehyde

Cat. No.: B188306 Get Quote

An In-Depth Technical Guide to 1,2-Dihydroacenaphthylene-5-carbaldehyde

For researchers, scientists, and professionals in drug development, this guide provides

comprehensive technical information on 1,2-Dihydroacenaphthylene-5-carbaldehyde, a

polycyclic aromatic hydrocarbon derivative.

Chemical Properties and Data
1,2-Dihydroacenaphthylene-5-carbaldehyde, with the CAS number 5345-46-0, possesses a

unique molecular structure that lends itself to various chemical reactions.[1][2] Its chemical

formula is C13H10O, and it has a molecular weight of approximately 182.22 g/mol .[1][2]
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Property Value

Molecular Formula C13H10O

Molecular Weight 182.22 g/mol

CAS Number 5345-46-0[1][2]

Melting Point 102-106°C[1]

Boiling Point 367.2°C at 760 mmHg[1]

Density 1.243 g/cm³[1]

Flash Point 243.6°C[1]
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Experimental Protocols
While specific experimental protocols for the synthesis of 1,2-Dihydroacenaphthylene-5-
carbaldehyde are not readily available in the provided search results, a general methodology

for the synthesis of related acenaphthylene derivatives can be adapted from the literature on C-

H activation-based tandem annulation reactions.[3]

General Procedure for Tandem C-H Penta- and Hexaannulation Reactions:

This procedure describes the synthesis of acenaphthylene derivatives and could be

conceptually adapted for the target molecule.

A 25 mL Schlenk tube equipped with a magnetic stir bar is charged with the following

reagents under a nitrogen atmosphere:

[Cp*RhCl2]2 (5 mol%)

AgOTf (20 mol%)

CuO (3.0 equivalents)

1-Methylcyclohexane-1-carboxylic acid (1-MeCHA) (0.5 equivalents)
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Naphthalene ketone substrate (1.0 equivalent)

Alkyne (4.0 equivalents)

1,2-Dichloroethane (DCE) (2.0 mL)

The vessel is securely sealed with a screw cap.

The reaction mixture is stirred at 150°C in an oil bath for 16 hours.[3]

Upon completion, the reaction is cooled to room temperature, and the resulting mixture is

purified using appropriate chromatographic techniques to isolate the desired acenaphthylene

product.

Key Reactions and Synthetic Pathways
The synthesis of acenaphthylene derivatives often involves transition metal-catalyzed C-H

activation and subsequent annulation reactions. A proposed mechanistic pathway for the

formation of acenaphthylenes from naphthalene ketones and alkynes is depicted below. This

process showcases a rhodium-catalyzed C-H cyclopentaannulation followed by a Diels-Alder

reaction.[3]

Rh-catalyzed C-H Cyclopentaannulation

Diels-Alder Reaction

Naphthalene Ketone

Cyclorhodium Intermediate IC-H Activation

[Cp*RhX2]

Intermediate II+ Alkyne

Alkyne

Intermediate IVAlkyne Insertion Fulvene IntermediateIntramolecular Attack Fulvene Intermediate Acenaphthylene Product
[4+2] Cycloaddition
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Figure 1: Proposed mechanism for acenaphthylene synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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